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Compound of Interest

Compound Name: GA-017

Cat. No.: B15606594 Get Quote

This guide provides an objective comparison of the small molecule GA-017's performance

against other alternatives, supported by published experimental data. It is intended for

researchers, scientists, and drug development professionals interested in the modulation of the

Hippo signaling pathway.

Introduction to GA-017
GA-017 is a potent and selective small molecule inhibitor of the serine/threonine kinases

LATS1 and LATS2 (Large Tumor Suppressor Kinase 1 and 2).[1][2][3][4] These kinases are

central components of the Hippo signaling pathway, which plays a crucial role in regulating cell

proliferation, organ size, and tissue regeneration.[1][5] By inhibiting LATS1/2, GA-017 prevents

the phosphorylation of the downstream effectors YAP (Yes-associated protein) and TAZ

(transcriptional coactivator with PDZ-binding motif).[1][6] This leads to the stabilization and

nuclear translocation of YAP/TAZ, where they act as transcriptional co-activators to promote the

expression of genes involved in cell growth and proliferation.[1][5][7][8]

Published studies have demonstrated that GA-017 is effective in promoting cell growth,

particularly under 3D culture conditions such as spheroids and organoids.[1][5][8] This makes it

a valuable research tool for ex vivo cell expansion and a potential lead compound for

therapeutic strategies aimed at tissue repair and regeneration.[1][6]
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The following tables summarize the key quantitative data for GA-017 and its known chemical

analog, GA-002.

Table 1: In Vitro Kinase Inhibition Profile

Compound Target IC50 (nM) Ki (nM)
Mechanism of
Action

GA-017 LATS1 4.10 ± 0.79 0.58 ± 0.11
ATP-

competitive[2][9]

LATS2 3.92 ± 0.42 0.25 ± 0.03
ATP-

competitive[2][9]

GA-002 LATS1 3.93 ± 0.73 Not Reported
ATP-

competitive[6]

LATS2 3.87 ± 0.08 Not Reported
ATP-

competitive[6]

Table 2: Cellular Activity Profile

Compound Assay Cell Line EC50 (µM)
Observed
Effect

GA-017 Cell Growth SKOV3 3.51 ± 0.26[2][9]

Facilitates cell

growth in 3D

culture[2][9]

Cell Growth BCE C/D-1b
~10 (Effective

Conc.)

Promotes

proliferation in

3D culture[10]

Organoid

Formation
Mouse Intestinal

~10 (Effective

Conc.)

Enhances ex

vivo formation

and growth[1][5]

GA-002 Cell Growth BCE C/D-1b
~10 (Effective

Conc.)

Promotes

proliferation in

3D culture[10]
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Experimental Methodologies
Detailed protocols are essential for the independent verification and replication of published

findings. Below are summaries of the key experimental methods used to characterize GA-017's

effects.

1. In Vitro LATS Kinase Inhibition Assay

This biochemical assay measures the direct inhibitory effect of a compound on the enzymatic

activity of recombinant LATS1/2.

Objective: To determine the IC50 and Ki values of the inhibitor.

Protocol Summary:

A reaction mixture is prepared containing recombinant LATS1 or LATS2 enzyme, a kinase

buffer, ATP at a specific concentration, and a suitable substrate (e.g., a synthetic peptide

derived from YAP).

The test compound (GA-017) is added to the mixture across a range of concentrations.

The reaction is incubated at a controlled temperature (e.g., 30°C) for a set time to allow for

substrate phosphorylation.

The reaction is terminated, often by the addition of EDTA.

The amount of phosphorylated substrate is quantified, typically using a luminescence-

based or fluorescence-based detection method. Data is then plotted to calculate the IC50.

To determine the inhibition constant (Ki) and mechanism, the assay is repeated with

varying concentrations of both the inhibitor and ATP.[2][9][11]

2. Cell-Based YAP/TAZ Phosphorylation Assay

This cellular assay assesses the ability of a compound to inhibit LATS kinase activity within a

cellular context, measured by the phosphorylation status of its direct substrate, YAP.

Objective: To confirm the on-target effect of the inhibitor in cells.
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Protocol Summary:

A suitable cell line (e.g., SKOV3) is cultured and seeded in microplates.[1]

Cells are treated with the test compound (GA-017) at various concentrations for a defined

period.

Following treatment, cells are lysed to extract total protein.

The protein extracts are analyzed by Western Blot using antibodies specific for

phosphorylated YAP (e.g., pYAP Ser127) and total YAP.

The intensity of the protein bands is quantified, and the ratio of phosphorylated YAP to

total YAP is calculated to determine the extent of inhibition. A decrease in this ratio

indicates successful target engagement by the inhibitor.[11]

3. 3D Spheroid/Organoid Growth Assay

This assay evaluates the effect of a compound on cell proliferation and self-organization in a

3D environment, which more closely mimics in vivo conditions.

Objective: To measure the functional consequence of LATS inhibition on cell growth.

Protocol Summary:

Cells (e.g., SKOV3) or organoid-forming stem cells are suspended in a medium suitable

for 3D culture (e.g., containing Matrigel or gellan gum).[1]

The cell suspension is dispensed into low-attachment microplates to promote spheroid or

organoid formation.[1][10]

The test compound (GA-017) is added to the culture medium at the desired concentration.

A vehicle control (e.g., DMSO) is run in parallel.[1]

Cultures are maintained for several days (e.g., 4-7 days), with fresh medium and

compound supplied as needed.[1][10]
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The growth of spheroids/organoids is assessed by imaging (to measure size and number)

and/or by using a cell viability assay (e.g., an ATP-based assay like CellTiter-Glo) to

quantify cell proliferation.[1]

Visualized Pathways and Workflows
GA-017 Mechanism of Action in the Hippo Pathway

Caption: GA-017 inhibits LATS1/2, preventing YAP/TAZ phosphorylation and promoting their

nuclear entry.

General Workflow for 3D Cell Culture Screening

Caption: High-throughput screening workflow for identifying compounds affecting 3D cell

growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15606594#independent-verification-of-ga-017-s-
published-effects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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